Cas no 477587-17-0 (Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 2,3-dihydro-)

• Product Name: Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 2,3-dihydro-
• CAS No: 477587-17-0
• MF: C₇H₅ClO₃S
• MW: 204.630800008774
• CID: 327972
• PubChem ID: 7537656
• Update Time: 2025-04-19

Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride, 2,3-dihydro-
• 2,3-DIHYDROTHIENO[3,4-B][1,4]DIOXIN-5-CARBONYL CHLORIDE
• 2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carbonyl chloride
• 2,3-DICHLORO-4-(4-METHYLPHENYL)-4-OXOBUT-2-ENOIC ACID
• 2H,3H-thieno[3,4-b][1,4]dioxine-5-carbonyl chloride
• MFCD08060538
• Thieno[3,4-b]-1,4-dioxin-5-carbonylchloride,2,3-dihydro-
• DTXSID60428781
• 477587-17-0

• Inchi： 1S/C7H5ClO3S/c8-7(9)6-5-4(3-12-6)10-1-2-11-5/h3H,1-2H2
• InChI Key： ZHPVCHMDVVGUMV-UHFFFAOYSA-N
• SMILES： ClC(C1=C2C(=CS1)OCCO2)=O

Computed Properties

• Exact Mass: 203.96500
• Monoisotopic Mass: 203.9647929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.524
• Melting Point: 75 °C
• Boiling Point: 325°C at 760 mmHg
• Flash Point: 150.3°C
• Refractive Index: 1.595
• PSA: 63.77000
• LogP: 1.89830